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Compound of Interest

Compound Name: ALUMINUM CHLORIDE

Cat. No.: B3183172 Get Quote

Technical Support Center: Aluminum Chloride
Safety
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with aluminum chloride (AlCl₃). It offers troubleshooting

for common issues and answers to frequently asked questions to ensure safe handling and

disposal.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with aluminum chloride?

A1: Aluminum chloride is a corrosive solid that reacts violently with water and moisture,

producing significant heat and toxic hydrogen chloride (HCl) gas.[1][2][3][4] Contact with skin,

eyes, or the respiratory tract can cause severe burns and tissue damage.[2][3][5] Inhalation of

its dust or the HCl fumes generated upon contact with moisture can lead to respiratory irritation,

pulmonary edema (a buildup of fluid in the lungs), and in severe cases, can be fatal.[1][2][3]

Q2: What personal protective equipment (PPE) is mandatory when handling aluminum
chloride?

A2: Appropriate PPE is crucial to prevent exposure. The following should be worn:
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Eye Protection: Chemical safety goggles and a face shield are required to protect against

dust and splashes.[1][6]

Hand Protection: Wear impervious gloves, such as those made of PVC or Nitrile rubber.[5]

Body Protection: A fire-retardant laboratory coat and, if necessary, acid-resistant protective

clothing should be worn to prevent skin contact.[4][5]

Respiratory Protection: When working with large quantities or in situations where dust or

fumes may be generated, a NIOSH-approved respirator is necessary.[1][7][8]

Q3: How should I properly store anhydrous aluminum chloride?

A3: Store anhydrous aluminum chloride in a cool, dry, well-ventilated area, away from water,

moisture, and incompatible materials such as strong oxidizing agents and combustible

materials.[4][6][9] The containers must be kept tightly sealed to prevent reactions with

atmospheric moisture.[4][9] Storage containers may pressurize if contaminated with water.[4]

Q4: What is the correct procedure for disposing of aluminum chloride waste?

A4: Aluminum chloride waste must be treated as hazardous waste.[1][4] It should be

collected in a tightly sealed, properly labeled container for disposal.[4] Do not mix with water or

other waste streams. For small quantities, cautious quenching in ice water while controlling the

pH may be an option, but this is highly exothermic and should only be performed by trained

personnel following established protocols.[10] Always consult your institution's environmental

health and safety (EH&S) department for specific disposal guidelines.[10]

Troubleshooting Guide
Problem: I've spilled a small amount of solid aluminum chloride on the lab bench.

Solution:

Evacuate and Secure: Immediately alert others in the vicinity and restrict access to the spill

area.[1]

Wear Appropriate PPE: Before cleaning, ensure you are wearing the necessary personal

protective equipment, including safety goggles, a face shield, impervious gloves, and a lab
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coat.[4]

Contain the Spill: Do NOT use water.[1][4] Cover the spill with a dry, inert material like sand.

[4]

Clean Up: Carefully scoop the mixture into a clearly labeled, sealable container for

hazardous waste disposal.[4]

Decontaminate: After the solid material is removed, the area can be cautiously cleaned.

Ventilate the area well.[1]

Problem: The cap on my aluminum chloride container is stuck, and there appears to be

pressure buildup.

Solution:

Prolonged storage can lead to spontaneous decomposition and pressure buildup, which has

occasionally resulted in explosions upon opening.[9]

Do Not Force It Open: If you suspect pressure buildup, do not attempt to force the container

open.

Isolate the Container: Carefully move the container to a safe, isolated location, such as a

fume hood.

Contact EH&S: Immediately contact your institution's Environmental Health and Safety

department for guidance on how to proceed. They have specialized procedures for handling

such situations.

Problem: I've been exposed to aluminum chloride. What should I do?

Solution:

Immediate action is critical to minimize injury.

Skin Contact: Quickly brush off any solid chemical.[1] Immediately flush the affected area

with large amounts of water for at least 15-30 minutes while removing contaminated clothing.

[1][4] Seek immediate medical attention.[1]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30

minutes, lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1]

Inhalation: Move to fresh air immediately.[1] If breathing is difficult or has stopped, administer

artificial respiration (avoiding mouth-to-mouth if the victim ingested or inhaled the substance)

and seek immediate medical attention.[1][7][11]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and drink one or two

glasses of water.[4][5] Seek immediate medical attention.[4][5]

Data and Protocols
Safety Data Summary

Parameter Value Reference

Appearance
White to pale-yellow crystalline

solid
[1][9]

Odor
Sharp, hydrochloric acid-like

odor
[1][9]

Reactivity with Water
Violent, exothermic reaction

producing HCl gas
[1][2][3]

NFPA 704 Diamond
Health: 3, Flammability: 0,

Instability: 2, Special: W
[1][12]

Oral LD50 (Rat) 3450 - 3470 mg/kg [5][9]

ACGIH TLV-TWA 2 mg/m³ (as Al) [2][13]

Experimental Protocol: Small-Scale Spill Cleanup
This protocol outlines the steps for cleaning up a small spill of solid aluminum chloride (less

than 10 grams) in a laboratory setting.

Immediate Actions:

Alert personnel in the immediate area.
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Evacuate the spill zone.

Ensure the area is well-ventilated, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Don chemical safety goggles and a face shield.

Wear nitrile or PVC gloves.

Wear a fire-retardant lab coat.

Spill Containment and Cleanup:

Cover the spill with a generous amount of dry sand or other inert absorbent material. DO

NOT USE WATER OR COMBUSTIBLE MATERIALS.

Using a non-sparking scoop or brush, carefully collect the mixture of sand and aluminum
chloride.

Place the collected material into a heavy-duty, sealable plastic bag or a designated

hazardous waste container.

Final Steps:

Wipe the spill area with a cloth lightly dampened with an appropriate solvent (e.g.,

isopropanol), followed by a final wipe with a wet cloth, ensuring the area is well-ventilated

to handle any residual reaction.

Seal the waste container and label it clearly as "Aluminum Chloride Waste."

Dispose of the waste through your institution's hazardous waste management program.

Wash hands thoroughly after the cleanup is complete.
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Spill Occurs

Alert Others & Evacuate Area

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)
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Clean Spill Area (Ventilate Well)
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Caption: Workflow for cleaning up an aluminum chloride spill.
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Exposure to Aluminum Chloride

Skin Contact

 Skin 

Eye Contact

 Eye 

Inhalation

 Inhalation 

Ingestion

 Ingestion 

Brush off solid.
Flush with water for 15-30 min. Flush eyes with water for 15-30 min. Move to fresh air. Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for aluminum chloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/aldrich/563919?userType=undefined
https://archpdfs.lps.org/Chemicals/Aluminum%20Chloride%20Anhydrous.pdf
https://chemistry.stackexchange.com/questions/112616/safe-and-responsible-disposal-of-aluminum-chloride
https://chemistry.stackexchange.com/questions/112616/safe-and-responsible-disposal-of-aluminum-chloride
https://www.lewisu.edu/academics/biology/pdf/Aluminum%20Chloride.pdf
https://cameochemicals.noaa.gov/chemical/2383
https://cameochemicals.noaa.gov/chemical/2383
https://sds.aquaphoenixsci.com/SDS/54259_Aluminum-Chloride-01M-AC7350SS_North-America_en_2014-10-24.pdf
https://www.benchchem.com/product/b3183172#techniques-for-the-safe-handling-and-disposal-of-aluminum-chloride
https://www.benchchem.com/product/b3183172#techniques-for-the-safe-handling-and-disposal-of-aluminum-chloride
https://www.benchchem.com/product/b3183172#techniques-for-the-safe-handling-and-disposal-of-aluminum-chloride
https://www.benchchem.com/product/b3183172#techniques-for-the-safe-handling-and-disposal-of-aluminum-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3183172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

